Cas no 127087-36-9 (11-Ferrocenyl-1-undecanethiol)

• Product Name: 11-Ferrocenyl-1-undecanethiol
• CAS No: 127087-36-9
• MF: C₂₁H₃₂FeS
• MW: 372.388786315918
• CID: 103251
• PubChem ID: 329765310
• Update Time: 2025-04-18

11-Ferrocenyl-1-undecanethiol Chemical and Physical Properties

Names and Identifiers

• Ferrocene,(11-mercaptoundecyl)-
• 11-Ferrocenyl-1-Undecanethiol
• cyclopenta-1,3-diene,11-cyclopenta-2,4-dien-1-ylundecane-1-thiol,iron(2+)
• 11-(Mercaptoundecyl)ferrocene
• 11-(Ferrocenyl)undecanethiol
• cyclopenta-1,3-diene;11-cyclopenta-1,3-dien-1-ylundecane-1-thiol;iron(2+)
• 127087-36-9
• 11-Ferrocenyl-1-undecanethiol

• MDL： MFCD20264873
• Inchi： 1S/C16H27S.C5H5.Fe/c17-15-11-7-5-3-1-2-4-6-8-12-16-13-9-10-14-16;1-2-4-5-3-1;/h9-10,13-14,17H,1-8,11-12,15H2;1-5H;/q2*-1;+2
• InChI Key： JKOWKXHCMQEEQQ-UHFFFAOYSA-N
• SMILES： [Fe+2].SCCCCCCCCCCCC1=CC=C[CH-]1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 372.157408g/mol
• Monoisotopic Mass: 372.157408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Melting Point: 36-41 °C

11-Ferrocenyl-1-undecanethiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons